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Compound of Interest

Compound Name: 3-Bromo-5-formylbenzoic acid

Cat. No.: B112580

An In-depth Technical Guide to 3-Bromo-5-formylbenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-formylbenzoic acid
(CAS No. 398119-27-2), a versatile building block in synthetic and medicinal chemistry. This
document details its chemical and physical properties, safety and handling protocols, and its
emerging role in the synthesis of novel therapeutic agents.

Core Chemical Information
CAS Number: 398119-27-2[1][2]

3-Bromo-5-formylbenzoic acid is a trifunctional aromatic compound containing a carboxylic
acid, an aldehyde (formyl group), and a bromine atom. This unique combination of functional
groups makes it a valuable intermediate for creating complex molecular architectures,
particularly in the field of drug discovery.

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 398119-27-2 [11[2]
Molecular Formula CsHsBrOs [1][2]
Molecular Weight 229.03 g/mol [1]
IUPAC Name 3-bromo-5-formylbenzoic acid [1]

Canonical SMILES

C1=C(C=C(C=C1C(=0)0)Br)C
=0

[1]

NQFXEXFUWOVHGW-
InChl Key [1]
UHFFFAOYSA-N
Appearance White to off-white solid (typical)
Melting Point 155-158 °C [3]
Boiling Point Data not available
B Soluble in organic solvents like
Solubility

DMF, DMSO.

Safety and Handling

3-Bromo-5-formylbenzoic acid is considered hazardous and should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-formylbenzoic-acid
http://www.arkpharmtech.com/product/40848.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-formylbenzoic-acid
http://www.arkpharmtech.com/product/40848.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-formylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-formylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-formylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-formylbenzoic-acid
https://www.sigmaaldrich.com/US/ja/sds/aldrich/186295?userType=undefined
https://www.benchchem.com/product/b112580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

GHS Classification

Code

Statement

Hazard Statements

H302

Harmful if swallowed.[1]

H315 Causes skin irritation.[1][3]
Causes serious eye irritation.
H319
[11[3]
May cause respirator
H335 Y P Y

irritation.[1][3]

Precautionary Statements

P261

Avoid breathing dust.[3]

Wash skin thoroughly after

P264 )
handling.[3]
Wear protective gloves/eye
P280 p I _ Y
protection/face protection.[3]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Applications in Research and Drug Development

The unique trifunctional nature of 3-Bromo-5-formylbenzoic acid makes it a valuable starting

material in medicinal chemistry. While specific drugs derived directly from this compound are

not widely documented in publicly available literature, its structural motifs are present in

molecules targeting various diseases.

Derivatives of bromo-benzoic acids are known to be key intermediates in the synthesis of:

e Anti-cancer agents: Similar structures have been utilized in the development of kinase

inhibitors, such as those targeting VEGFR2, which is crucial in angiogenesis (the formation

of new blood vessels that tumors need to grow).[4]
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e Agrochemicals: This class of compounds serves as a building block for herbicides and
pesticides.[5][6]

» Novel Therapeutics: The bromine atom allows for cross-coupling reactions (e.g., Suzuki,
Heck), while the aldehyde and carboxylic acid groups provide sites for forming amides,
esters, and other functional groups, enabling the construction of diverse chemical libraries
for high-throughput screening.

Potential Signhaling Pathway Involvement

Given that structurally related compounds are investigated as anticancer agents, a logical
application of 3-Bromo-5-formylbenzoic acid is in the synthesis of inhibitors targeting key
signaling pathways in cancer. One such pathway is the VEGFR2 signaling cascade, which is
critical for tumor angiogenesis.
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Caption: Simplified VEGFR2 signaling pathway, a common target in anti-cancer drug
development.

Experimental Protocols

While a specific, detailed synthesis protocol for 3-Bromo-5-formylbenzoic acid is not readily
available in the provided search results, a general synthetic approach can be inferred from the
synthesis of analogous compounds, such as the oxidation of a methyl group to a carboxylic
acid. A plausible synthetic route would involve the selective oxidation of one of two methyl
groups on a dibromotoluene precursor, followed by functional group manipulation.
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A more direct, albeit hypothetical, protocol would be the bromination of 3-formyl-5-
methylbenzoic acid.

General Workflow for Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis, purification, and
characterization of a chemical intermediate like 3-Bromo-5-formylbenzoic acid.
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Caption: General experimental workflow for the synthesis and purification of a chemical
intermediate.

This guide serves as a foundational resource for professionals engaged in chemical synthesis
and drug discovery. The unique structural features and reactivity of 3-Bromo-5-formylbenzoic
acid position it as a compound of significant interest for future research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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